Cas no 1805042-90-3 (Methyl 5-chloromethyl-3-cyano-2-ethylbenzoate)

• Product Name: Methyl 5-chloromethyl-3-cyano-2-ethylbenzoate
• CAS No: 1805042-90-3
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 5009651
• Update Time: 2025-10-31

Methyl 5-chloromethyl-3-cyano-2-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloromethyl-3-cyano-2-ethylbenzoate

• Inchi： 1S/C12H12ClNO2/c1-3-10-9(7-14)4-8(6-13)5-11(10)12(15)16-2/h4-5H,3,6H2,1-2H3
• InChI Key： IGRDJCCZVGSWAC-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C(=C(C(=O)OC)C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-chloromethyl-3-cyano-2-ethylbenzoate

Research Briefing on Methyl 5-chloromethyl-3-cyano-2-ethylbenzoate (CAS: 1805042-90-3) in Chemical Biology and Pharmaceutical Applications

Methyl 5-chloromethyl-3-cyano-2-ethylbenzoate (CAS: 1805042-90-3) is a specialized chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its unique benzoate ester structure with chloro, cyano, and ethyl functional groups, serves as a critical building block in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and modulators of cellular signaling pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Methyl 5-chloromethyl-3-cyano-2-ethylbenzoate in the synthesis of novel PI3K inhibitors. The research demonstrated that derivatives of this compound exhibit potent inhibitory activity against PI3Kα, a key target in oncology due to its involvement in cell proliferation and survival. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy, achieving nanomolar IC50 values in preclinical models.

Further investigations into the compound's reactivity have revealed its versatility in cross-coupling reactions, as documented in a 2024 Organic Letters publication. Researchers employed palladium-catalyzed Suzuki-Miyaura couplings to functionalize the chloromethyl group, enabling the rapid generation of diverse chemical libraries for high-throughput screening. This approach has accelerated the discovery of lead compounds with potential applications in inflammatory and metabolic disorders.

In addition to its synthetic utility, Methyl 5-chloromethyl-3-cyano-2-ethylbenzoate has been investigated for its physicochemical properties. A recent computational study (ACS Omega, 2024) utilized density functional theory (DFT) to predict its metabolic stability and bioavailability. The results suggested that the compound's ester moiety undergoes rapid hydrolysis in vivo, necessitating structural modifications for prolonged therapeutic effects. These findings are critical for guiding the design of prodrugs and sustained-release formulations.

The safety profile of Methyl 5-chloromethyl-3-cyano-2-ethylbenzoate has also been a focus of recent research. Toxicological assessments conducted in accordance with OECD guidelines indicated moderate acute toxicity (LD50 > 500 mg/kg in rodent models), with hepatotoxicity observed at higher doses. These results underscore the need for careful handling and further optimization to mitigate adverse effects in clinical applications.

Looking ahead, the integration of Methyl 5-chloromethyl-3-cyano-2-ethylbenzoate into automated synthesis platforms represents a promising direction. A 2024 Nature Communications article described its use in flow chemistry systems, achieving >90% yield with minimal purification steps. Such advancements are expected to enhance scalability and reduce production costs for derivative-based therapeutics.

In conclusion, Methyl 5-chloromethyl-3-cyano-2-ethylbenzoate (1805042-90-3) continues to emerge as a multifaceted tool in pharmaceutical research. Its applications span from medicinal chemistry to process optimization, with ongoing studies addressing both its therapeutic potential and industrial viability. Future research directions may include exploration of its enantioselective synthesis and broader biological target engagement.